Cas no 942875-95-8 (1-(4-chlorophenyl)-4-(2-ethoxy-4-methylbenzenesulfonyl)piperazine)

• Product Name: 1-(4-chlorophenyl)-4-(2-ethoxy-4-methylbenzenesulfonyl)piperazine
• CAS No: 942875-95-8
• MF: C₁₉H₂₃ClN₂O₃S
• MW: 394.915522813797
• CID: 5430443
• Update Time: 2025-07-20

1-(4-chlorophenyl)-4-(2-ethoxy-4-methylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(4-chlorophenyl)-1-piperazinyl]sulfonyl}-5-methylphenyl ethyl ether
• 1-(4-chlorophenyl)-4-(2-ethoxy-4-methylbenzenesulfonyl)piperazine

• Inchi： 1S/C19H23ClN2O3S/c1-3-25-18-14-15(2)4-9-19(18)26(23,24)22-12-10-21(11-13-22)17-7-5-16(20)6-8-17/h4-9,14H,3,10-13H2,1-2H3
• InChI Key： URVVWWOLSBFTNE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)CCN(S(C2=CC=C(C)C=C2OCC)(=O)=O)CC1

Additional information on 1-(4-chlorophenyl)-4-(2-ethoxy-4-methylbenzenesulfonyl)piperazine

Research Brief on 1-(4-chlorophenyl)-4-(2-ethoxy-4-methylbenzenesulfonyl)piperazine (CAS: 942875-95-8)

1-(4-chlorophenyl)-4-(2-ethoxy-4-methylbenzenesulfonyl)piperazine (CAS: 942875-95-8) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its pharmacological properties, mechanisms of action, and potential clinical applications.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly in the context of neurological and inflammatory diseases. The structural features of 1-(4-chlorophenyl)-4-(2-ethoxy-4-methylbenzenesulfonyl)piperazine, including the chlorophenyl and benzenesulfonyl moieties, contribute to its unique binding affinity and selectivity for target proteins. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its interactions with key enzymes and receptors.

In preclinical models, this compound has demonstrated promising efficacy in modulating serotonin and dopamine receptors, suggesting potential applications in the treatment of mood disorders and neurodegenerative diseases. Additionally, its anti-inflammatory properties have been investigated in vitro and in vivo, with results indicating a reduction in pro-inflammatory cytokines and oxidative stress markers. These findings underscore the compound's multifaceted pharmacological profile.

Further research is needed to fully understand the pharmacokinetics and safety profile of 1-(4-chlorophenyl)-4-(2-ethoxy-4-methylbenzenesulfonyl)piperazine. Current studies are exploring its bioavailability, metabolic stability, and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its chemical structure for enhanced therapeutic efficacy and reduced toxicity.

In conclusion, 1-(4-chlorophenyl)-4-(2-ethoxy-4-methylbenzenesulfonyl)piperazine represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural and pharmacological properties make it a valuable subject of ongoing research, with potential implications for the treatment of neurological and inflammatory conditions. Future studies will be critical in translating these preclinical findings into clinical applications.